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Compound of Interest

Compound Name: 4-Glycidyloxycarbazole

Cat. No.: B193025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety considerations for
the handling of 4-Glycidyloxycarbazole (CAS No. 51997-51-4). Due to the limited availability
of specific toxicological data for this compound, this guide incorporates information on the
broader classes of glycidyl ethers and carbazole derivatives to provide a comprehensive risk

assessment.

Chemical and Physical Properties

4-Glycidyloxycarbazole, also known as 4-(2,3-Epoxypropoxy)carbazole, is a heterocyclic
compound. The presence of both a carbazole moiety and a reactive glycidyl ether group
dictates its chemical properties and potential biological activity.
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Property Value Reference
CAS Number 51997-51-4 TCI America
Molecular Formula C15H13NO2 TCI America
Molecular Weight 239.27 g/mol TCI America

White to yellow to orange ]
Appearance TCI America
powder or crystals

Purity >98.0% (HPLC) TCIl America

4-(213- .
Synonyms TCI America
Epoxypropoxy)carbazole

Hazard Identification and Classification

The primary hazards associated with 4-Glycidyloxycarbazole are related to its potential for
skin and eye irritation, as well as the known risks associated with the glycidyl ether and
carbazole chemical classes.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b193025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Class Classification Precautionary Statements

P264: Wash skin thoroughly
after handling. P280: Wear
protective gloves. P302+P352:
IF ON SKIN: Wash with plenty
Skin Irritation Causes skin irritation of water. P332+P313: If skin
irritation occurs: Get medical
advice/attention. P362+P364:
Take off contaminated clothing

and wash it before reuse.

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with

Eye Irritation Causes serious eye irritation water for several mlnutes-.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P337+P313:
If eye irritation persists: Get

medical advice/attention.

Toxicological Data

Specific quantitative toxicological data for 4-Glycidyloxycarbazole, such as LD50 and LC50
values, are not readily available. The Safety Data Sheet from TCI Chemicals indicates that
information on acute toxicity, carcinogenicity, mutagenicity, and other toxicological endpoints is
not available. Therefore, a conservative approach based on the known hazards of related
compounds is essential.

General Toxicity of Glycidyl Ethers

Glycidyl ethers as a class of compounds are known to exhibit a range of toxic effects.
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Toxicological Endpoint General Findings for Glycidyl Ethers

Phenyl glycidyl ether is classified as "possibly
— - carcinogenic to humans (Group 2B)" by IARC.
arcinogenici
J Y There is sufficient evidence for its

carcinogenicity in experimental animals.[1]

Some aromatic glycidyl compounds have been
Mutagenicity shown to be potent mutagens in bacterial

assays.[2]

) o Glycidyl ethers are potential skin sensitizing
Skin Sensitization
agents.[3]

Glycidyl ethers are primary skin and eye

Irritation .

irritants.[3]

Inhalation of vapors may cause respiratory
Inhalation Toxicity irritation. Some glycidyl ethers are considered

toxic if inhaled.

Biological Activity of Carbazole Derivatives

Carbazole and its derivatives are known to possess a wide range of biological activities, which
can include cytotoxic effects.

. . .. General Findings for Carbazole
Biological Activity S
erivatives

Many carbazole derivatives have been
Cytotoxicity investigated for their potential as anticancer

agents due to their cytotoxic properties.[4][5]

Mut it Some carbazole derivatives have been shown
utagenicity o , ,
to be mutagenic in experimental studies.[6][7]

Experimental Protocols
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Given that 4-Glycidyloxycarbazole is a key intermediate in the synthesis of pharmaceuticals
like Carvedilol, its synthesis is a common procedure where exposure can occur.[8][9]

Synthesis of 4-Glycidyloxycarbazole

The following is a representative experimental protocol for the synthesis of 4-
Glycidyloxycarbazole from 4-hydroxy carbazole and epichlorohydrin.[9]

Materials:

4-hydroxy carbazole

Sodium hydroxide

Dimethyl sulfoxide (DMSO)

Epichlorohydrin

Water

Procedure:

» To a stirred solution of water and sodium hydroxide, add 4-hydroxy carbazole over a period
of 10-15 minutes.

e Cool the reaction mixture to 10-15°C and add DMSO dropwise over 45 minutes.

 After stirring for 15 minutes, add epichlorohydrin over a 1-hour duration while maintaining the
temperature at 10-15°C.

o Slowly raise the temperature of the reaction mixture to 45°C and maintain the suspension for
6 hours under stirring.

o After completion of the reaction, dilute the product with water, filter, and wash with water.

Note: This protocol should be carried out in a well-ventilated fume hood with appropriate
personal protective equipment.
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Safe Handling and Storage

A systematic approach to handling and storage is crucial to minimize the risk of exposure.

| : . PPE)

PPE Component Specification

Gloves Double-gloving with nitrile gloves.

Eye Protection Chemical safety goggles and a face shield.
Body Protection Alab coat.

Use in a well-ventilated area. A respirator may
Respiratory Protection be required for handling large quantities or if

there is a risk of aerosolization.

Engineering Controls

e Fume Hood: All work with 4-Glycidyloxycarbazole, especially its synthesis, should be
conducted in a certified chemical fume hood.

o Safety Shower and Eyewash Station: These should be readily accessible in the work area.

Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

Spill and Disposal Procedures

o Spill: In case of a spill, evacuate the area and wear appropriate PPE. Absorb the spill with an
inert material and place it in a sealed container for disposal.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations for
chemical waste.
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Logical Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 4-
Glycidyloxycarbazole in a research setting.
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Caption: Workflow for the safe handling of 4-Glycidyloxycarbazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b193025?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

